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Cat. No.: B161647 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boscalid. It outlines the necessary personal

protective equipment (PPE), procedural guidance for safe handling and disposal, and technical

data to ensure laboratory safety and operational integrity.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Boscalid, particularly in its solid, powder form, adherence to PPE guidelines is

critical to minimize exposure.[1][2][3]

Core PPE Requirements:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield to protect

against dust particles and splashes.[4][5]

Skin Protection: Chemical-resistant, impervious clothing is recommended.[5] At a minimum,

a long-sleeved shirt and long pants should be worn.[2] For tasks with a risk of splashing,

such as mixing or cleaning equipment, a chemical-resistant apron is advised.[3]

Hand Protection: Wear durable, chemical-resistant gloves (e.g., nitrile, butyl, or neoprene

rubber).[3][6] Avoid leather or fabric gloves, as they can absorb the chemical.[6] Wash the

exterior of the gloves before removing them, and wash hands thoroughly after handling.[4][6]
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Respiratory Protection: While no special measures are typically needed with adequate

ventilation, if dust formation is unavoidable, a NIOSH-approved respirator should be used.[5]

In case of fire, wear a self-contained breathing apparatus.[5][7]

General Handling and Hygiene:

Ensure thorough ventilation in storage and work areas.[7]

Avoid generating dust, as it can form an explosive mixture with air.[7]

Wash hands and face before breaks and at the end of a shift.[7]

Do not eat, drink, or smoke in areas where Boscalid is handled.[4][7]

Store Boscalid in its original container in a cool, dry, well-ventilated place, away from heat,

direct sunlight, moisture, food, and animal feed.[7][8]

Quantitative Data Summary
The following table summarizes key quantitative data for Boscalid, compiled from safety data

sheets and toxicological studies.
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Property Value Source(s)

Chemical Formula C₁₈H₁₂Cl₂N₂O [5][9]

Molar Mass 343.21 g/mol [9]

Appearance Off-white crystalline powder [9]

Melting Point 142.8 - 143.8 °C [7][9]

Acute Oral Toxicity (Rat LD50) > 5,000 mg/kg [7]

Acute Dermal Toxicity (Rat

LD50)
> 2,000 mg/kg [8]

Solubility in Water 4.6 mg/L (at 20 °C) [9]

Storage Temperature
Protect from temperatures

above 40 °C
[7][8]

Occupational Exposure Limit

(TWA)
0.248 mg/m³ [8]

Operational Plans: Spillage, Disposal, and First Aid
Spill Management
In the event of a spill, prioritize containment and safety.

Personnel Safety: Evacuate unnecessary personnel and ensure adequate ventilation.[5]

Wear the appropriate PPE as described above.[7]

Containment: For small spills, use a dust-binding material. For large spills, sweep or shovel

the solid material.[7] Avoid actions that raise dust.[7]

Cleanup: Collect the spilled material and waste in suitable, sealable, and labeled containers

for disposal.[7]

Decontamination: Clean the contaminated area and objects thoroughly with water and

detergents, observing all environmental regulations.[7] Do not allow the substance to enter

drains or soil.[7][8]
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Waste Disposal Plan
Proper disposal is mandatory to prevent environmental contamination.

Product Disposal: Unused Boscalid must be sent to a suitable incineration plant, in

accordance with local, state, and federal regulations.[7]

Container Disposal: Contaminated packaging should be emptied as much as possible and

disposed of in the same manner as the product itself.[7] Alternative procedures, such as

container recycling after crushing or puncturing, may be available; consult local disposal

authorities.[8]

First Aid Procedures
Immediate action is crucial in case of exposure.

Eye Contact: Immediately rinse the eyes cautiously with running water for several minutes.

[4][5] Remove contact lenses if present and easy to do.[4] If eye irritation persists, seek

medical attention.[4]

Skin Contact: Remove all contaminated clothing immediately.[8][10] Wash the affected skin

area with soap and plenty of water.[5]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[5][10] Consult a doctor if symptoms develop.[5]

Ingestion: Rinse the mouth with water.[5] Do not induce vomiting. Call a poison control

center or doctor immediately for treatment advice.[5][10]

Experimental Methodologies and Protocols
Boscalid is a succinate dehydrogenase inhibitor (SDHI) fungicide.[11][12] Its primary

mechanism of action is the inhibition of Complex II in the mitochondrial electron transport chain,

which blocks fungal respiration.[12][13] The following are summaries of methodologies used in

research involving Boscalid.

Residue Analysis in Garlic (HPLC-DAD)
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This protocol outlines a method for determining Boscalid residues in plant tissues.

Sample Homogenization: A representative sample of green garlic or garlic bulb is

homogenized.

Extraction: The sample is extracted using a mini-Luke multi-residue solvent method involving

acetone, petroleum ether, and dichloromethane.[14]

Centrifugation: The mixture is centrifuged at 4000 rpm for 2 minutes to separate the phases.

[14]

Evaporation and Reconstitution: The organic phase is evaporated to dryness at 60 °C. The

residue is then reconstituted in a precise volume of methanol.[14]

Analysis: The reconstituted sample is analyzed using a high-performance liquid

chromatography diode array detector (HPLC-DAD) to quantify Boscalid levels.[14]

Assessment of Mitochondrial Function in Human
Hepatocytes
This methodology was used to study the impact of Boscalid on mitochondrial function in vitro.

Cell Culture: Human hepatocytes (e.g., HepG2 cells) are seeded and cultured for 48 hours

before the experiment.[15]

Treatment: Cells are treated with a solution of Boscalid (or a combination with other

fungicides) or a DMSO control for a specified period (e.g., 2 hours).[15]

Cell Harvesting: Post-treatment, cells are washed with a Versene solution, detached with

Trypsin-EDTA, and centrifuged.[15]

Oxygen Consumption Rate (OCR) Measurement: The cell stock is prepared, and the oxygen

consumption rate is measured using electron paramagnetic resonance (EPR) oximetry with

an oxygen-sensing probe.[15]

Superoxide Measurement: Mitochondrial superoxide levels are measured using a specific

probe (e.g., Mito-TEMPO-H) to assess oxidative stress.[15]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.mdpi.com/2077-0472/13/8/1636
https://www.mdpi.com/2077-0472/13/8/1636
https://www.mdpi.com/2077-0472/13/8/1636
https://www.mdpi.com/2077-0472/13/8/1636
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609024/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow and Pathway Diagrams
Safe Handling Workflow for Boscalid
The following diagram outlines the procedural workflow for safely managing Boscalid in a

laboratory environment, from preparation to disposal.
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Caption: Procedural workflow for handling Boscalid safely in the lab.
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Mechanism of Action: Inhibition of Mitochondrial
Respiration
This diagram illustrates how Boscalid disrupts the fungal mitochondrial electron transport chain.
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Caption: Boscalid inhibits Complex II, blocking ATP production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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